Cas no 1798679-61-4 (6-Methyl-4-[[1-[(5-methyl-2-pyrazinyl)carbonyl]-4-piperidinyl]oxy]-2H-pyran-2-one)

• Product Name: 6-Methyl-4-[[1-[(5-methyl-2-pyrazinyl)carbonyl]-4-piperidinyl]oxy]-2H-pyran-2-one
• CAS No: 1798679-61-4
• MF: C₁₇H₁₉N₃O₄
• MW: 329.350464105606
• CID: 5375967
• Update Time: 2025-06-08

6-Methyl-4-[[1-[(5-methyl-2-pyrazinyl)carbonyl]-4-piperidinyl]oxy]-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-4-[[1-[(5-methyl-2-pyrazinyl)carbonyl]-4-piperidinyl]oxy]-2H-pyran-2-one

• Inchi： 1S/C17H19N3O4/c1-11-9-19-15(10-18-11)17(22)20-5-3-13(4-6-20)24-14-7-12(2)23-16(21)8-14/h7-10,13H,3-6H2,1-2H3
• InChI Key： VPLGIJAISAWZOG-UHFFFAOYSA-N
• SMILES： C1(=O)OC(C)=CC(OC2CCN(C(C3=NC=C(C)N=C3)=O)CC2)=C1

Computed Properties

• Exact Mass: 329.138
• Monoisotopic Mass: 329.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.6A^2

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 578.7±50.0 °C(Predicted)
• pka: 2.36±0.10(Predicted)

Additional information on 6-Methyl-4-[[1-[(5-methyl-2-pyrazinyl)carbonyl]-4-piperidinyl]oxy]-2H-pyran-2-one

Introduction to 6-Methyl-4-[[1-[(5-methyl-2-pyrazinyl)carbonyl]-4-piperidinyl]oxy]-2H-pyran-2-one and Its Significance in Modern Chemical Research

6-Methyl-4-[[1-[(5-methyl-2-pyrazinyl)carbonyl]-4-piperidinyl]oxy]-2H-pyran-2-one, identified by its CAS number 1798679-61-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique structural features, including a pyranone core, multiple aromatic rings, and a piperidine moiety, contribute to its diverse chemical reactivity and biological relevance.

The pyranone scaffold is a well-studied structural motif in medicinal chemistry, known for its versatility in drug design. Its presence in this compound not only enhances its stability but also provides a platform for further functionalization. The 5-methyl-2-pyrazinyl group appended to the piperidine ring introduces additional electronic and steric effects, which can modulate the compound’s interactions with biological targets. Such structural elements are often exploited to achieve high binding affinity and selectivity in drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of complex molecules like 6-Methyl-4-[[1-[(5-methyl-2-pyrazinyl)carbonyl]-4-piperidinyl]oxy]-2H-pyran-2-one with remarkable accuracy. These studies suggest that the compound exhibits favorable solubility and metabolic stability, making it a promising candidate for further development. Additionally, molecular docking simulations have identified potential binding interactions with various biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases.

The molecular diversity of this compound stems from its ability to undergo multiple chemical transformations. For instance, the carbonyl group can participate in condensation reactions, while the hydroxyl moiety attached to the piperidine ring offers opportunities for etherification or esterification. Such reactivities make it an attractive building block for synthesizing more complex derivatives with tailored biological activities. Researchers have leveraged these properties to develop novel analogs with enhanced efficacy and reduced side effects.

In the realm of drug discovery, the synthesis of 6-Methyl-4-[[1-[(5-methyl-2-pyrazinyl)carbonyl]-4-piperidinyl]oxy]-2H-pyran-2-one has been optimized using state-of-the-art synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct key structural fragments with high enantioselectivity. These advances underscore the growing importance of precision synthesis in generating pharmacologically relevant molecules.

The compound’s potential therapeutic applications have been explored through preclinical studies. Initial research indicates that derivatives of this molecule may exhibit anti-inflammatory, analgesic, and neuroprotective effects. The presence of multiple pharmacophoric sites allows for fine-tuning of biological activity, enabling the design of molecules that target specific disease pathways. For instance, modifications at the pyrazinyl and piperidine positions have been shown to modulate receptor binding affinities, providing a rational basis for structure-based drug design.

Moreover, the environmental sustainability of synthesizing 6-Methyl-4-[[1-[(5-methyl-2-pyrazinyl)carbonyl]-4-piperidinyl]oxy]-2H-pyran-2-one has been a focus of recent investigations. Green chemistry principles have been integrated into synthetic routes to minimize waste generation and reduce reliance on hazardous reagents. Solvent-free reactions and catalytic methods have been explored as alternatives to traditional approaches, aligning with global efforts to promote sustainable chemical practices.

The future prospects of this compound are promising, with ongoing research aimed at expanding its chemical space and exploring new therapeutic modalities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like 6-Methyl-4-[[1-[(5-methyl-2-pyrazinyl)carbonyl]-4-piperidinyl]oxy]-2H-pyran-2-one are poised to play a pivotal role in addressing unmet medical needs.